Cas no 2229444-79-3 (5-(1-bromo-2-methylpropan-2-yl)-2-methylphenol)

• Product Name: 5-(1-bromo-2-methylpropan-2-yl)-2-methylphenol
• CAS No: 2229444-79-3
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 6225111
• PubChem ID: 165684984
• Update Time: 2025-06-30

5-(1-bromo-2-methylpropan-2-yl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(1-bromo-2-methylpropan-2-yl)-2-methylphenol
• 2229444-79-3
• EN300-1927322

• Inchi： 1S/C11H15BrO/c1-8-4-5-9(6-10(8)13)11(2,3)7-12/h4-6,13H,7H2,1-3H3
• InChI Key： YPLIDOMVUVIAMR-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(1-bromo-2-methylpropan-2-yl)-2-methylphenol

Recent Advances in the Study of 5-(1-bromo-2-methylpropan-2-yl)-2-methylphenol (CAS: 2229444-79-3)

The compound 5-(1-bromo-2-methylpropan-2-yl)-2-methylphenol (CAS: 2229444-79-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique brominated and methylated structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 5-(1-bromo-2-methylpropan-2-yl)-2-methylphenol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step process starting from 2-methylphenol, followed by bromination and alkylation, resulting in a high-purity product suitable for further biological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(1-bromo-2-methylpropan-2-yl)-2-methylphenol exhibits potent anti-inflammatory and antimicrobial properties. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound effectively inhibits the production of pro-inflammatory cytokines in macrophage cells, suggesting potential applications in treating inflammatory diseases. Additionally, its antimicrobial activity against drug-resistant bacterial strains, including MRSA, has sparked interest in its use as a novel antibiotic scaffold.

Further investigations into the mechanism of action have revealed that 5-(1-bromo-2-methylpropan-2-yl)-2-methylphenol may interact with key cellular signaling pathways. Research published in Biochemical Pharmacology (2023) identified the compound as a modulator of the NF-κB pathway, which plays a critical role in inflammation and immune response. This finding provides a molecular basis for its observed anti-inflammatory effects and opens new avenues for targeted therapy development.

Despite these promising findings, challenges remain in the clinical translation of 5-(1-bromo-2-methylpropan-2-yl)-2-methylphenol. Current studies are focused on improving its pharmacokinetic properties, such as solubility and metabolic stability, to enhance its therapeutic potential. Collaborative efforts between academic and industrial researchers are underway to advance this compound through preclinical development, with the goal of identifying lead candidates for further optimization.

In conclusion, 5-(1-bromo-2-methylpropan-2-yl)-2-methylphenol (CAS: 2229444-79-3) represents a promising candidate for drug development, with demonstrated biological activities and a growing body of research supporting its potential. Continued exploration of its synthetic routes, mechanisms of action, and therapeutic applications will be essential for realizing its full potential in the pharmaceutical industry.